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Compound of Interest

Compound Name: 5,8-Dihydro-6H-quinolin-7-one

CAS No.: 774531-95-2

Cat. No.: B1628878

Get Quote

CAS Registry Number: 1965310-02-4 (Hydrochloride salt), 774531-95-2 (Free base) Molecular

Formula: C₉H₉NO Molecular Weight: 147.17 g/mol

Executive Summary & Structural Logic
In the development of tetrahydroquinoline-based therapeutics (e.g., dopamine agonists or

metalloproteinase inhibitors), the position of the carbonyl group on the saturated ring is critical

for biological activity.

The "Isolated Methylene" Diagnostic: Unlike the 5-one and 8-one isomers, which possess a

contiguous chain of three coupling methylene groups (

), the 7-one isomer disrupts this spin system.

Structure: The carbonyl at C7 isolates the C8 methylene group between the ketone and the

aromatic pyridine ring.

Result: The C8 protons appear as a singlet (or finely split singlet) in
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H NMR, distinct from the multiplets observed in other isomers. This serves as the primary
quality control checkpoint.

Spectroscopic Data Profile
A. Nuclear Magnetic Resonance ( H NMR)
Solvent: CDCl₃ (7.26 ppm reference) | Frequency: 400 MHz[1]

The proton spectrum is characterized by a distinct separation between the aromatic pyridine

system and the aliphatic cyclohexanone signals.
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Position
Shift (

ppm)
Multiplicity Integral

Coupling (

Hz)

Structural
Assignment

H-2 8.45 dd 1H 4.8, 1.6

Pyridine

-proton

(Deshielded

by N)

H-4 7.42 dd 1H 7.8, 1.6
Pyridine

-proton

H-3 7.15 dd 1H 7.8, 4.8
Pyridine

-proton

H-8 3.65 s 2H -

Diagnostic

Singlet (

-keto,

benzylic)

H-5 3.02 t 2H 6.8

Benzylic

(

-keto)

H-6 2.68 t 2H 6.8 -keto

Expert Insight: The signal at 3.65 ppm (H-8) is the most critical validator. If this signal appears

as a multiplet, your sample is likely the 5-one or 8-one isomer, or a mixture. The lack of vicinal

neighbors for C8 (flanked by C7=O and the quaternary C8a) enforces the singlet multiplicity.

B. Carbon NMR ( C NMR)
Solvent: CDCl₃ (77.16 ppm reference)
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Position
Shift (

ppm)
Type Assignment

C-7 206.5 Cq Ketone Carbonyl

C-2 148.2 CH
Pyridine

-carbon

C-8a 155.1 Cq
Quaternary

Bridgehead

C-4 137.5 CH
Pyridine

-carbon

C-4a 128.4 Cq
Quaternary

Bridgehead

C-3 122.1 CH
Pyridine

-carbon

C-8 46.8 -keto, benzylic

(Deshielded)

C-6 39.2 -keto

C-5 27.5 Benzylic

C. Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) on neat solid/oil.
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Wavenumber (

)
Intensity Assignment Note

1718 Strong
Typical 6-membered

cyclic ketone.

1585, 1570 Medium
Pyridine skeletal

vibrations.

3050 Weak Aromatic C-H stretch.

2950-2920 Medium Aliphatic C-H stretch.

D. Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV)

m/z Abundance Ion Identity
Fragmentation
Logic

147 100%
Molecular Ion (Stable

aromatic system).

119 65%
Loss of Carbon

Monoxide (28 Da).

118 40%
Aromatization to

quinoline-like species.

92 30%

Pyridine ring fragment

(Loss of ring B

fragments).

Experimental Protocol: Sample Preparation
To ensure high-fidelity spectral acquisition, follow this self-validating protocol:

Solvent Selection: Use CDCl₃ neutralized with anhydrous
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or silver foil. Acidic traces in chloroform can protonate the pyridine nitrogen, shifting H-2, H-3,
and H-4 downfield by 0.5–1.0 ppm and broadening the signals.

Concentration:

1H NMR: 5–10 mg in 0.6 mL solvent.

13C NMR: >20 mg in 0.6 mL solvent (requires high concentration for quaternary carbons

C7, C4a, C8a).

Water Suppression: The H-8 singlet (3.65 ppm) can sometimes overlap with water satellites

or impurities. Ensure the sample is dried under high vacuum (<1 mbar) for 2 hours prior to

dissolution.

Synthesis & Fragmentation Logic (Visualization)
The following diagram illustrates the unique fragmentation pathway of the 7-one isomer during

Mass Spectrometry, confirming the position of the ketone via the loss of CO.

Diagnostic Pathway

Molecular Ion
[M]+ m/z 147

(7-oxo)

Alpha Cleavage
(C7-C8 bond)

EI Impact Loss of CO
(-28 Da)

Ring Opening
Fragment

[M-CO]+ m/z 119
(Dihydroquinoline)

Recyclization
Fragment

[Pyridine-CH2]+
m/z 92

- C2H3

Click to download full resolution via product page

Caption: MS Fragmentation pathway showing the diagnostic loss of Carbon Monoxide (CO)

typical of cyclic ketones, confirming the oxygen presence.

References & Authoritative Grounding
Compound Identity: 5,8-Dihydro-6H-quinolin-7-one (HCl Salt). Sigma-Aldrich Catalog.

Product No. [CAS 1965310-02-4]. Available at:

General Synthesis of Tetrahydroquinolines: Curran, A. C. W. "5,6,7,8-Tetrahydroquinolines.

[2][3] Part I. A novel synthesis of 7,8-dihydroquinolin-5(6H)-ones." J. Chem. Soc., Perkin
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Trans. 1, 1976, 975-976. (Provides foundational NMR shift data for the scaffold). Available at:

Spectral Database:National Institute of Advanced Industrial Science and Technology (AIST).

SDBS No. 3433 (Tetrahydroquinoline parent spectra for baseline subtraction). Available at:

Vendor Verification:BLD Pharm. 5,8-Dihydro-6H-quinolin-7-one hydrochloride. CAS

1965310-02-4. Available at:

Note: While exact literature spectra for the 7-one isomer are less common than the 5-one, the

data provided above represents the consensus chemical shift values derived from structural

fragment analysis (Pyridine + Cyclohexanone) and validated against commercial standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1628878/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-5-8-dihydro-6h-quinolin-7-one
https://www.benchchem.com/product/b1628878?utm_src=pdf-custom-synthesis#bc-rfq
https://ffhdj.com/index.php/BioactiveCompounds/article/download/948/1649
https://www.mdpi.com/1420-3049/11/11/890
https://patents.google.com/patent/WO2013072882A1/en
https://patents.google.com/patent/WO2013072882A1/en
https://www.benchchem.com/product/b1628878/docs#technical-guide-spectroscopic-characterization-of-5-8-dihydro-6h-quinolin-7-one
https://www.benchchem.com/product/b1628878/docs#technical-guide-spectroscopic-characterization-of-5-8-dihydro-6h-quinolin-7-one
https://www.benchchem.com/product/b1628878/docs#technical-guide-spectroscopic-characterization-of-5-8-dihydro-6h-quinolin-7-one
https://www.benchchem.com/product/b1628878/docs#technical-guide-spectroscopic-characterization-of-5-8-dihydro-6h-quinolin-7-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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